4-chloro-N-[2-(cyclopropylcarbonyl)-1-benzofuran-3-yl]benzamide

• IUPAC Name: 4-chloro-N-[2-(cyclopropanecarbonyl)-1-benzofuran-3-yl]benzamide
• InChI: InChI=1S/C19H14ClNO3/c20-13-9-7-12(8-10-13)19(23)21-16-14-3-1-2-4-15(14)24-18(16)17(22)11-5-6-11/h1-4,7-11H,5-6H2,(H,21,23)
• InChI Key: RKNRIBBLARKWCU-UHFFFAOYSA-N
• Canonical SMILES: C1CC1C(=O)C2=C(C3=CC=CC=C3O2)NC(=O)C4=CC=C(C=C4)Cl
• Molecular Formula: C19H14ClNO3
• Molecular Weight: 339.8 g/mol

Description

Synthesis Analysis

The synthesis of benzamide derivatives, including compounds similar to 4-chloro-N-[2-(cyclopropylcarbonyl)-1-benzofuran-3-yl]benzamide, involves multiple steps, including cyclocondensation reactions, Staudinger reactions, and the use of ultrasound as a green chemistry tool to promote reactions. For instance, the ultrasound-assisted synthesis of benzamide derivatives has shown promising results in yield and efficiency, highlighting the adaptability of synthesis methods in creating complex molecules (Nimbalkar et al., 2018).

Molecular Structure Analysis

The molecular structure of benzamide derivatives can be characterized using various spectroscopic techniques, including X-ray diffraction, IR, NMR, and UV-Vis spectra. Studies like those conducted by Demir et al. (2016) offer insights into the optimized geometrical structure, vibrational frequencies, and chemical shifts of similar compounds, aiding in the understanding of molecular interactions and stability (Demir et al., 2016).

Chemical Reactions and Properties

The chemical reactions and properties of benzamide derivatives encompass a range of interactions and transformations, including electrophilic intramolecular cyclization and reactions with hydroxylamine hydrochloride. These reactions not only expand the utility of benzamide derivatives but also demonstrate the chemical versatility of the benzofuran moiety (Danilyuk et al., 2016).

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, if it’s used as a pharmaceutical, the mechanism of action would depend on the biological target of the drug.

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific physical and chemical properties. It’s important to handle all chemicals with appropriate safety precautions.

Future Directions

The future research directions for this compound could include exploring its potential applications in various fields, such as medicinal chemistry or materials science, based on its molecular structure and properties.